Cas no 894416-95-6 (2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE)

• Product Name: 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE
• CAS No: 894416-95-6
• MF: C₁₀H₆ClFN₂O
• MW: 224.618844509125
• CID: 1941616
• PubChem ID: 53486074
• Update Time: 2025-06-08

2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE
• DTXSID40704858
• FIMYUIDWIBADAZ-UHFFFAOYSA-N
• 2-(3-fluorophenoxy)-6-chloropyrazine
• A1-02955
• DB-377204
• 2-chloro-6-(3-fluorophenoxy)pyrazine
• 2-Chloro-6-(3-fluoro-phenoxy)-pyrazine
• 2-Chloro-6-(3-fluorophenyl-oxy)-pyrazine
• 2-chloro-6-(3-fluorophenyloxy)-pyrazine
• BP-20040
• 894416-95-6
• SCHEMBL1122215
• CS-0365223

• Inchi： 1S/C10H6ClFN2O/c11-9-5-13-6-10(14-9)15-8-3-1-2-7(12)4-8/h1-6H
• InChI Key： FIMYUIDWIBADAZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=N1)OC1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 224.015
• Monoisotopic Mass: 224.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE

Professional Introduction to 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE (CAS No. 894416-95-6)

2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE, identified by the Chemical Abstracts Service Number (CAS No.) 894416-95-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazine family, characterized by a six-membered aromatic ring containing two nitrogen atoms. The presence of both chloro and fluoro substituents, along with a phenoxy group, imparts unique electronic and steric properties that make it a valuable intermediate in synthetic chemistry.

The structural features of 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE contribute to its versatility in drug discovery and development. The chloro group at the 2-position enhances reactivity, allowing for further functionalization through nucleophilic substitution reactions. In contrast, the fluoro atom at the 3-position of the phenoxy group introduces metabolic stability and lipophilicity, which are critical factors in optimizing pharmacokinetic profiles of bioactive molecules. The phenoxy moiety itself serves as a common pharmacophore in many therapeutic agents, particularly those targeting central nervous system disorders and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrazines in designing novel drug candidates. A notable application of 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE is its use as a building block in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in signal transduction pathways, and their dysregulation is implicated in various diseases, including cancer. By incorporating this compound into molecular frameworks, researchers have developed inhibitors with improved selectivity and reduced toxicity. For instance, studies have demonstrated its utility in generating pyrazine-based analogs that exhibit potent activity against tyrosine kinases, which are key targets in oncology therapy.

In addition to its role in kinase inhibition, 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE has been explored in the development of agrochemicals. The structural motif is reminiscent of compounds known to possess herbicidal and pesticidal properties. Researchers have leveraged its reactivity to design derivatives that interact with biological targets in plants and pests while maintaining environmental safety. This aligns with the growing demand for sustainable agricultural solutions that minimize ecological impact.

The synthesis of 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation, nucleophilic aromatic substitution, and etherification reactions. The choice of reagents and reaction conditions is carefully optimized to maximize yield and purity while minimizing side products. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for industrial applications.

The pharmacological potential of this compound has also been investigated beyond kinase inhibition. Preclinical studies have suggested that derivatives of 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE may exhibit anti-inflammatory effects by modulating cytokine production pathways. The fluoro substituent's ability to enhance binding affinity to biological targets makes it an attractive feature for designing molecules with enhanced therapeutic efficacy. Furthermore, computational modeling has been employed to predict binding interactions between this compound and protein receptors, providing insights into its mechanism of action.

From a regulatory perspective, 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE (CAS No. 894416-95-6) is subject to standard chemical safety assessments to ensure its handling meets industry standards. While not classified as a hazardous material under current regulations, proper precautions must be taken during synthesis and handling due to its reactivity and potential health effects associated with exposure.

The future direction of research involving 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE is likely to focus on expanding its applications in drug discovery and developing novel synthetic methodologies. Collaborative efforts between academia and industry are expected to yield innovative derivatives with enhanced pharmacological properties. As computational tools continue to advance, high-throughput screening methods will enable faster identification of promising candidates for further development.

In conclusion, 2-CHLORO-6-(3-FLUOROPHENOXY) PYRAZINE represents a versatile chemical entity with significant potential across multiple sectors of chemical biology and medicine. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules, particularly those targeting critical biological pathways involved in human health and disease management.